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Compound of Interest

Compound Name: 4-Methylumbelliferyl butyrate

Cat. No.: B108483

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of 4-Methylumbelliferyl
butyrate, a fluorogenic substrate commonly used in enzyme assays. Adherence to these
procedures will help maintain a safe laboratory environment and ensure compliance with
regulatory standards.

I. Immediate Safety Precautions and Handling

Before beginning any disposal procedure, it is crucial to handle 4-Methylumbelliferyl butyrate
with appropriate care. Although not classified as a hazardous substance under OSHA 29 CFR
1910.1200, good laboratory practices should always be observed.[1]

e Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile or light-
weight rubber gloves).[1] If there is a risk of generating dust, a NIOSH-approved N95 or P1
dust mask is recommended.[2][3]

o Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,
to minimize the potential for inhalation.[1][2]

e Avoid Dust Formation: 4-Methylumbelliferyl butyrate is a solid powder.[1][3][4][5] Care
should be taken to avoid the formation of dust clouds, which can be a fire hazard if ignited.[1]
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e Spill Management:

o Minor Spills: Immediately clean up any spills, avoiding contact with skin and eyes.[1]
Sweep up the solid material and place it into a suitable, closed container for disposal.[2][6]

o Major Spills: In the event of a large spill, clear the area of all personnel and move upwind.
Alert emergency responders and inform them of the location and nature of the hazard.[1]

Il. Step-by-Step Disposal Protocol

The disposal of 4-Methylumbelliferyl butyrate must be conducted in accordance with all
applicable local, state, and federal regulations.[1]

o Waste Collection:

o Collect waste 4-Methylumbelliferyl butyrate, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a clearly labeled, sealed container. Polyethylene or
polypropylene containers are suitable.[1]

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

o Consult Institutional Guidelines:
o Review your organization's specific chemical hygiene plan and waste disposal procedures.

o Contact your institution's Environmental Health and Safety (EHS) department for guidance
on the proper disposal route for this specific chemical.

e Licensed Disposal Vendor:

o All chemical waste, including 4-Methylumbelliferyl butyrate, should be disposed of
through a licensed and reputable waste disposal company.[2]

o Provide the vendor with the Safety Data Sheet (SDS) for 4-Methylumbelliferyl butyrate
to ensure they have all the necessary information for safe handling and disposal.

¢ Recycling and Unused Product:
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o For surplus or non-recyclable product, consult the manufacturer about potential take-back
or recycling programs.[1]

o Unused product should be disposed of in the same manner as waste material.[2]

lll. Chemical and Physical Properties for Disposal
Consideration

Understanding the properties of 4-Methylumbelliferyl butyrate is essential for its safe
handling and disposal.

Property Value Citation(s)
Molecular Formula C14H1404 [7]
Molecular Weight 246.26 g/mol [7]
Appearance Solid, powder or crystals, white (]

to off-white

. Partly miscible in water;
Solubility _ [1][4]
Soluble in DMSO and DMF

Melting Point 90-92 °C [3][8]

Store in a cool, dry, well-
ventilated area;

Storage [11121[3114]
Recommended at -20°C or

+4°C

Stable under recommended
Stability storage conditions. Avoid [1112]

strong oxidizing agents.

IV. Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-
Methylumbelliferyl butyrate.
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(Start: Handling 4-Methylumbelliferyl Butyrate)

e

Wear Appropriate PPE . i .
((Gloves, Safety Glasses, Lab Coat)) (Work in a Well-Ventilated Area

-

(Consult Institutional EHS Guidelines)

es No

e

)

(End: Disposal Complete)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Methylumbelliferyl butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108483#4-methylumbelliferyl-butyrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b108483?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-206912.pdf
https://www.chemicalbook.com/msds/4-methylumbelliferyl-butyrate.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/19362
https://adipogen.com/storeconfig/choose/store?destination=cdx-m0011-4-methylumbelliferyl-butyrate.html
https://www.chemimpex.com/products/21499
https://www.targetmol.com/attachment/SDS/212215416687165459/T85459
https://www.scbt.com/p/4-methylumbelliferyl-butyrate-17695-46-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0760829.htm
https://www.benchchem.com/product/b108483#4-methylumbelliferyl-butyrate-proper-disposal-procedures
https://www.benchchem.com/product/b108483#4-methylumbelliferyl-butyrate-proper-disposal-procedures
https://www.benchchem.com/product/b108483#4-methylumbelliferyl-butyrate-proper-disposal-procedures
https://www.benchchem.com/product/b108483#4-methylumbelliferyl-butyrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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